2,3-Dimercapto-1-propanesulfonic acid
Overview
Description
2,3-Dimercapto-1-propanesulfonic acid , also known as DMPS , is a chelating agent that forms complexes with various heavy metals. It is closely related to another chelating agent called dimercaprol . The chemical formula for DMPS is C₃H₈O₃S₃ . Its sodium salt, known as Unithiol , is commonly used .
Synthesis Analysis
The synthesis of DMPS was first reported by V. E. Petrunkin in 1956 . The compound can be prepared through specific chemical reactions, but the exact synthetic pathway may vary depending on the laboratory or manufacturer .
Molecular Structure Analysis
HSCH₂CH(SH)CH₂SO₃Na · H₂O
Physical And Chemical Properties Analysis
Scientific Research Applications
Protection Against Heavy Metal Toxicity : 2,3-Dimercapto-1-propanesulfonic acid has been shown to protect against the lethal effects of heavy metals such as sodium arsenite in mice. It is effective both orally and when administered before or after exposure to the toxic metal (Tadlock & Aposhian, 1980).
Chelating Agent for Metal Poisoning : This compound acts as a chelating agent, binding to heavy metals and facilitating their excretion from the body. It has been used in cases of mercury and arsenic poisoning (Aposhian et al., 1982).
Treatment of Occupational Mercury Exposure : this compound has been evaluated for its efficacy in increasing urinary mercury excretion in individuals with occupational mercury exposure. The study indicated its potential in reducing mercury levels with minimal adverse effects (Torres-Alanís, Garza-Ocañas, & Piñeyro-López, 1995).
Effect on Urinary Excretion of Carnitine Fractions : Research indicates that this compound can reverse the alterations in urinary excretion of various carnitine fractions induced by mercuric chloride in rats, suggesting its protective role against mercury-induced toxicity (Al-Madani et al., 2010).
Recovery from Severe Arsenic-Induced Peripheral Neuropathy : A case report indicated that intravenous treatment with this compound was associated with significant clinical recovery in a patient with severe arsenic-induced peripheral neuropathy (Wax, Wax, & Thornton, 2000).
Interaction with Renal Transporters : The compound interacts with renal transporters OAT1 and OAT3 in rabbit renal proximal tubules, suggesting its role in renal heavy metal detoxification (Lungkaphin et al., 2004).
Treatment of Mercury Intoxication : this compound is used as an oral chelator in the treatment of mercury poisoning, with advantages over other chelators such as less toxicity and the ability to chelate all species of mercury (Baum, 1999).
Vanadium Detoxification : It has been studied for its potential as a detoxification agent for vanadium, highlighting its ability to reduce vanadates(V) to VO2+ which may then be chelated by an excess of the acid (Williams & Baran, 2008).
Mechanism of Action
Properties
IUPAC Name |
2,3-bis(sulfanyl)propane-1-sulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8O3S3/c4-9(5,6)2-3(8)1-7/h3,7-8H,1-2H2,(H,4,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLVSRWOIZZXQAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CS(=O)(=O)O)S)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8O3S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
4076-02-2 (Parent) | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000074613 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5048344 | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5048344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
74-61-3 | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74-61-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000074613 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB15967 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 2,3-Dimercapto-1-propanesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5048344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-DIMERCAPTO-1-PROPANESULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/086L82361J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.